Cas no 2034384-33-1 (N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo3,4-bpyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide)
N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo3,4-bpyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo3,4-bpyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide
- N-(2-(5,7-dioxo-5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)ethyl)-4-(morpholinosulfonyl)benzamide
- 2034384-33-1
- F6561-8722
- AKOS026699541
- N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide
- N-[2-(5,7-dioxopyrrolo[3,4-b]pyridin-6-yl)ethyl]-4-morpholin-4-ylsulfonylbenzamide
-
- Inchi: 1S/C20H20N4O6S/c25-18(22-8-9-24-19(26)16-2-1-7-21-17(16)20(24)27)14-3-5-15(6-4-14)31(28,29)23-10-12-30-13-11-23/h1-7H,8-13H2,(H,22,25)
- InChI Key: DMZUIECVRRRFPA-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(NCCN2C(C3C(=CC=CN=3)C2=O)=O)=O)=CC=1)(N1CCOCC1)(=O)=O
Computed Properties
- Exact Mass: 444.11035554g/mol
- Monoisotopic Mass: 444.11035554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 799
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 134Ų
N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo3,4-bpyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6561-8722-2μmol |
N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide |
2034384-33-1 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6561-8722-5μmol |
N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide |
2034384-33-1 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6561-8722-10μmol |
N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide |
2034384-33-1 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6561-8722-20μmol |
N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide |
2034384-33-1 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6561-8722-1mg |
N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide |
2034384-33-1 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6561-8722-2mg |
N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide |
2034384-33-1 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6561-8722-3mg |
N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide |
2034384-33-1 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6561-8722-4mg |
N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide |
2034384-33-1 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6561-8722-5mg |
N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide |
2034384-33-1 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6561-8722-10mg |
N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide |
2034384-33-1 | 10mg |
$79.0 | 2023-09-08 |
N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo3,4-bpyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo3,4-bpyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide
Comprehensive Overview of N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide (CAS No. 2034384-33-1)
The compound N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide (CAS No. 2034384-33-1) is a sophisticated heterocyclic molecule that has garnered significant attention in medicinal chemistry and drug discovery. Its unique structure, featuring a pyrrolopyridine core and a morpholine sulfonyl moiety, makes it a promising candidate for targeting specific biological pathways. Researchers are particularly interested in its potential applications in kinase inhibition and cancer therapy, aligning with the growing demand for novel small-molecule therapeutics.
In recent years, the search for targeted cancer therapies has intensified, with CAS No. 2034384-33-1 emerging as a compound of interest due to its structural versatility. The pyrrolopyridine scaffold is known for its ability to interact with ATP-binding sites of kinases, a feature that has been exploited in the development of tyrosine kinase inhibitors (TKIs). This aligns with the current trend in precision medicine, where compounds like N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide are being explored for their selectivity and reduced off-target effects.
Another area of interest is the compound's sulfonamide group, which is often associated with enhanced bioavailability and metabolic stability. This is particularly relevant in the context of drug design optimization, where researchers are constantly seeking ways to improve the pharmacokinetic properties of lead compounds. The inclusion of a morpholine ring further adds to the molecule's solubility, a critical factor in oral drug delivery systems.
The synthesis of CAS No. 2034384-33-1 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are often discussed in organic chemistry forums and pharmaceutical research communities, reflecting the compound's relevance in academic and industrial settings. Its structural complexity also makes it a valuable subject for computational chemistry studies, particularly in molecular docking and QSAR modeling.
From a commercial perspective, N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide is available through specialized chemical suppliers and research catalogs. Its pricing and availability are frequently queried in scientific databases, underscoring its utility in high-throughput screening and hit-to-lead campaigns. The compound's patent landscape is also a topic of interest, as it may hold potential for intellectual property development in the pharmaceutical sector.
In summary, CAS No. 2034384-33-1 represents a compelling example of modern drug discovery efforts. Its combination of a pyrrolopyridine core and sulfonamide functionality offers a rich platform for further medicinal chemistry exploration. As the scientific community continues to prioritize targeted therapies and personalized medicine, compounds like this will likely remain at the forefront of innovative research.
2034384-33-1 (N-(2-{5,7-dioxo-5H,6H,7H-pyrrolo3,4-bpyridin-6-yl}ethyl)-4-(morpholine-4-sulfonyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)